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molecular formula C5H9N3O B3264557 1-(2-Aminoethyl)-1H-imidazol-2(3H)-one CAS No. 392314-08-8

1-(2-Aminoethyl)-1H-imidazol-2(3H)-one

Cat. No. B3264557
CAS RN: 392314-08-8
M. Wt: 127.14 g/mol
InChI Key: IPBNQTRHMAXPRJ-UHFFFAOYSA-N
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Patent
US07786132B2

Procedure details

[2-(5-Hydroxy-2-oxo-imidazolidin-1-yl)-ethyl]-carbamic acid tert-butyl ester (7.85 g, 32 mmol) was suspended in DCM (250 mL) and a solution of TFA (100 mL) in DCM (250 mL) was added over 10 min to the stirred suspension, which dissolved. The solution was stirred for 16 h, concentrated, and azeotroped with MeCN. The resulting TFA salt of the product was dissolved in MeOH (10 mL) and purified on 50 g of SCX resin, washing with MeOH and eluting off with 2 M NH3 in MeOH. Concentration gave the product as a pale yellow oil (3.66 g, 90%). MS (M+H)+ 128.
Name
[2-(5-Hydroxy-2-oxo-imidazolidin-1-yl)-ethyl]-carbamic acid tert-butyl ester
Quantity
7.85 g
Type
reactant
Reaction Step One
Name
TFA
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
DCM
Quantity
250 mL
Type
solvent
Reaction Step Two
Name
DCM
Quantity
250 mL
Type
solvent
Reaction Step Three
Name
product
Yield
90%

Identifiers

REACTION_CXSMILES
C(OC(=O)[NH:7][CH2:8][CH2:9][N:10]1[CH:14](O)[CH2:13][NH:12][C:11]1=[O:16])(C)(C)C.C(O)(C(F)(F)F)=O>C(Cl)Cl>[NH2:7][CH2:8][CH2:9][N:10]1[CH:14]=[CH:13][NH:12][C:11]1=[O:16]

Inputs

Step One
Name
[2-(5-Hydroxy-2-oxo-imidazolidin-1-yl)-ethyl]-carbamic acid tert-butyl ester
Quantity
7.85 g
Type
reactant
Smiles
C(C)(C)(C)OC(NCCN1C(NCC1O)=O)=O
Step Two
Name
TFA
Quantity
100 mL
Type
reactant
Smiles
C(=O)(C(F)(F)F)O
Name
DCM
Quantity
250 mL
Type
solvent
Smiles
C(Cl)Cl
Step Three
Name
DCM
Quantity
250 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
The solution was stirred for 16 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

DISSOLUTION
Type
DISSOLUTION
Details
dissolved
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
azeotroped with MeCN
DISSOLUTION
Type
DISSOLUTION
Details
The resulting TFA salt of the product was dissolved in MeOH (10 mL)
CUSTOM
Type
CUSTOM
Details
purified on 50 g of SCX resin
WASH
Type
WASH
Details
washing with MeOH
WASH
Type
WASH
Details
eluting off with 2 M NH3 in MeOH
CONCENTRATION
Type
CONCENTRATION
Details
Concentration

Outcomes

Product
Details
Reaction Time
 16 h
Name
product
Type
product
Smiles
NCCN1C(NC=C1)=O
Measurements
Type Value Analysis
AMOUNT: MASS 3.66 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.